5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide
• InChI: InChI=1S/C19H21N7O3/c1-28-14-7-8-18(29-2)15(9-14)16-10-17(23-22-16)19(27)21-12-3-5-13(6-4-12)26-11-20-24-25-26/h3-9,11,16-17,22-23H,10H2,1-2H3,(H,21,27)
• InChI Key: FPAVRPODILNJQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2CC(NN2)C(=O)NC3=CC=C(C=C3)N4C=NN=N4
• Molecular Formula: C19H21N7O3
• Molecular Weight: 395.4 g/mol

Description

5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide, also known as DMTCP, is a novel synthetic compound that has gained significant interest in the scientific community due to its potential therapeutic applications. DMTCP belongs to the class of pyrazolidine-3-carboxamides and has a molecular weight of 436.5 g/mol.

Scientific Research Applications

Medicinal Chemistry and Pharmacological Potential

Compounds featuring pyrazolidine cores are often explored for their pharmacological properties. The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, for instance, have shown significant anticancer and anti-5-lipoxygenase activities (Rahmouni et al., 2016). Such studies underscore the potential of pyrazolidine derivatives in developing new therapeutic agents.

Antimicrobial and Antifungal Activities

The structural motif of tetrazolyl combined with pyrazole has been associated with antimicrobial and antifungal properties. For example, the synthesis and antimicrobial evaluation of certain thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety have demonstrated promising activities, suggesting that incorporating tetrazolyl groups into complex molecules could enhance their bioactivity (Gouda et al., 2010).

Synthetic Methodology and Chemical Synthesis

The development of novel synthetic methodologies for constructing complex molecules like 5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide is of great interest. The microwave-assisted synthesis of tetrazolyl pyrazole amides, as discussed by Hu et al. (2011), highlights the efficiency and rapidity that can be achieved in synthesizing such compounds, which could be applicable in the synthesis of the target compound (Hu et al., 2011).

Chemical Characterization and Analysis

The characterization of complex molecules is crucial for understanding their properties and potential applications. The synthesis, characterization, and antimicrobial evaluation of compounds containing the pyrazole moiety linked to various functional groups provide insights into the structural features that contribute to their biological activities, which could be relevant for the compound (Talupur et al., 2021).